Cas no 220120-59-2 (2H-1,4-Benzoxazine-2-carboxylicacid, 6-fluoro-3,4-dihydro-, ethyl ester)

2H-1,4-Benzoxazine-2-carboxylic acid, 6-fluoro-3,4-dihydro-, ethyl ester is a fluorinated benzoxazine derivative with potential applications in pharmaceutical and agrochemical research. Its structure incorporates a fluorine substituent at the 6-position, which may enhance metabolic stability and bioavailability. The ethyl ester moiety improves solubility and facilitates derivatization for further synthetic modifications. This compound serves as a versatile intermediate in the development of bioactive molecules, particularly in the synthesis of heterocyclic compounds with potential therapeutic properties. Its well-defined chemical properties and reactivity make it suitable for use in medicinal chemistry and drug discovery programs. The presence of the benzoxazine core offers opportunities for structural diversification in targeted molecular design.
2H-1,4-Benzoxazine-2-carboxylicacid, 6-fluoro-3,4-dihydro-, ethyl ester structure
220120-59-2 structure
Product name:2H-1,4-Benzoxazine-2-carboxylicacid, 6-fluoro-3,4-dihydro-, ethyl ester
CAS No:220120-59-2
MF:C11H12FNO3
MW:225.216286659241
MDL:MFCD09038064
CID:243821
PubChem ID:11075077

2H-1,4-Benzoxazine-2-carboxylicacid, 6-fluoro-3,4-dihydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Benzoxazine-2-carboxylicacid, 6-fluoro-3,4-dihydro-, ethyl ester
    • ETHYL 6-FLUORO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2- CARBOXYLATE
    • ETHYL 6-FLUORO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLATE
    • 220120-59-2
    • ethyl6-fluoro-3,4-dihydro-2h-benzo[b][1,4]oxazine-2-carboxylate
    • ethyl 6-fluoro-3,4-dihydro-2h-benzo[b][1,4]oxazine-2-carboxylate
    • SCHEMBL7819909
    • MFCD09038064
    • ethyl 6-fluoro-3,4-dihydro-2h-benzo[1,4]oxazine-2-carboxylate
    • DTXSID50454317
    • P16920
    • MDL: MFCD09038064
    • Inchi: InChI=1S/C11H12FNO3/c1-2-15-11(14)10-6-13-8-5-7(12)3-4-9(8)16-10/h3-5,10,13H,2,6H2,1H3
    • InChI Key: NHOMLOLSDHZKLL-UHFFFAOYSA-N
    • SMILES: CCOC(C1CNC2C=C(C=CC=2O1)F)=O

Computed Properties

  • Exact Mass: 225.08000
  • Monoisotopic Mass: 225.08012141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 319.0±42.0 °C at 760 mmHg
  • Flash Point: 146.7±27.9 °C
  • PSA: 47.56000
  • LogP: 1.69970
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2H-1,4-Benzoxazine-2-carboxylicacid, 6-fluoro-3,4-dihydro-, ethyl ester Security Information

2H-1,4-Benzoxazine-2-carboxylicacid, 6-fluoro-3,4-dihydro-, ethyl ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB486554-250 mg
Ethyl 6-fluoro-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate, 95%; .
220120-59-2 95%
250MG
€424.50 2023-04-20
abcr
AB486554-1g
Ethyl 6-fluoro-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate, 95%; .
220120-59-2 95%
1g
€1659.20 2025-02-14
eNovation Chemicals LLC
Y1256683-500mg
2H-1,4-Benzoxazine-2-carboxylicacid, 6-fluoro-3,4-dihydro-, ethyl ester
220120-59-2 95%
500mg
$565 2024-06-07
Ambeed
A431628-1g
Ethyl 6-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine-2-carboxylate
220120-59-2 95+%
1g
$543.0 2024-08-03
eNovation Chemicals LLC
Y1256683-250mg
2H-1,4-Benzoxazine-2-carboxylicacid, 6-fluoro-3,4-dihydro-, ethyl ester
220120-59-2 95%
250mg
$365 2025-02-27
eNovation Chemicals LLC
Y1256683-100mg
2H-1,4-Benzoxazine-2-carboxylicacid, 6-fluoro-3,4-dihydro-, ethyl ester
220120-59-2 95%
100mg
$245 2025-02-28
abcr
AB486554-1 g
Ethyl 6-fluoro-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate, 95%; .
220120-59-2 95%
1g
€981.70 2023-04-20
eNovation Chemicals LLC
Y1256683-100mg
2H-1,4-Benzoxazine-2-carboxylicacid, 6-fluoro-3,4-dihydro-, ethyl ester
220120-59-2 95%
100mg
$245 2024-06-07
1PlusChem
1P007QO9-250mg
2H-1,4-Benzoxazine-2-carboxylicacid, 6-fluoro-3,4-dihydro-, ethyl ester
220120-59-2 95%
250mg
$493.00 2023-12-18
eNovation Chemicals LLC
Y1256683-250mg
2H-1,4-Benzoxazine-2-carboxylicacid, 6-fluoro-3,4-dihydro-, ethyl ester
220120-59-2 95%
250mg
$365 2025-02-28

Additional information on 2H-1,4-Benzoxazine-2-carboxylicacid, 6-fluoro-3,4-dihydro-, ethyl ester

Comprehensive Overview of 2H-1,4-Benzoxazine-2-carboxylicacid, 6-fluoro-3,4-dihydro-, ethyl ester (CAS No. 220120-59-2)

The compound 2H-1,4-Benzoxazine-2-carboxylicacid, 6-fluoro-3,4-dihydro-, ethyl ester (CAS No. 220120-59-2) is a fluorinated derivative of the benzoxazine family, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 6-fluoro substitution and an ethyl ester functional group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel anti-inflammatory and antimicrobial agents.

In recent years, the demand for fluorinated organic compounds like 2H-1,4-Benzoxazine-2-carboxylicacid, 6-fluoro-3,4-dihydro-, ethyl ester has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in green chemistry and sustainable synthesis, where scientists seek eco-friendly methods to produce such compounds. The 6-fluoro moiety, in particular, is a hotspot in medicinal chemistry, as it often improves binding affinity to biological targets. This compound’s versatility also extends to material science, where it may serve as a building block for advanced polymers.

One of the most frequently asked questions about CAS No. 220120-59-2 revolves around its synthetic routes. The compound can be prepared through multi-step organic reactions, including cyclization and esterification, with yields optimized via modern catalytic techniques. Another common inquiry concerns its spectroscopic properties, such as NMR and IR spectra, which are critical for quality control in industrial applications. Researchers also highlight its potential role in precision medicine, as fluorinated compounds are increasingly used to tailor treatments for specific patient populations.

The ethyl ester group in 2H-1,4-Benzoxazine-2-carboxylicacid, 6-fluoro-3,4-dihydro-, ethyl ester enhances its solubility in organic solvents, facilitating its use in formulation development. This property is particularly relevant to the pharmaceutical industry, where solubility remains a key challenge in drug design. Additionally, the compound’s stability under various pH conditions makes it a candidate for prodrug strategies, a trending topic in drug delivery systems. Its compatibility with high-throughput screening platforms further underscores its utility in early-stage drug discovery.

From an environmental perspective, the biodegradability and toxicity profile of CAS No. 220120-59-2 are subjects of ongoing study. Regulatory agencies and industry stakeholders are keen to understand its ecological impact, especially given the global push toward safer chemicals. Computational modeling and in silico studies are increasingly employed to predict its behavior in biological systems, reducing the need for extensive animal testing—a practice aligned with the 3Rs principle (Replacement, Reduction, Refinement).

In summary, 2H-1,4-Benzoxazine-2-carboxylicacid, 6-fluoro-3,4-dihydro-, ethyl ester (CAS No. 220120-59-2) represents a promising scaffold in both life sciences and materials engineering. Its fluorinated core and ester functionality offer broad applicability, while its synthesis and characterization continue to evolve with advancements in automated chemistry and machine learning-assisted design. As research progresses, this compound is poised to play a pivotal role in addressing unmet needs in healthcare and sustainable technology.

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Amadis Chemical Company Limited
(CAS:220120-59-2)2H-1,4-Benzoxazine-2-carboxylicacid, 6-fluoro-3,4-dihydro-, ethyl ester
A878814
Purity:99%
Quantity:1g
Price ($):489.0